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Compound of Interest

Compound Name: 5,6-Dimethoxypyrimidin-4-amine

Cat. No.: B105487 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of 5,6-
Dimethoxypyrimidin-4-amine. The information is compiled from available safety data for the

compound and its close structural isomers and is intended to provide a comprehensive

resource for laboratory personnel.

Chemical and Physical Properties
5,6-Dimethoxypyrimidin-4-amine is a substituted pyrimidine with potential applications in

medicinal chemistry and drug discovery. While specific experimental data for this compound is

limited, the properties of its isomers and related compounds provide valuable insights.
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Property Value Source

Chemical Formula C₆H₉N₃O₂ PubChem[1][2]

IUPAC Name
5,6-dimethoxypyrimidin-4-

amine
PubChem[1][2]

Molecular Weight 155.15 g/mol PubChem[1][2]

Appearance
White to off-white crystalline

solid (inferred)
CymitQuimica[3]

Melting Point

Data not available for 5,6-

isomer. Isomers: 94-96 °C (2-

amino-4,6-dimethoxy) and

149-152 °C (4-amino-2,6-

dimethoxy)

Sigma-Aldrich,[4]

ChemicalBook

Solubility

Reported to be soluble in polar

solvents such as water and

alcohols. A related compound,

sulfadoxine, is soluble in dilute

acid or lye, slightly soluble in

acetone and ethanol, and

almost insoluble in water.

CymitQuimica,[3] ChemBK[5]

Safety and Handling
While 5,6-Dimethoxypyrimidin-4-amine is not classified under the Globally Harmonized

System (GHS), its structural similarity to other aminopyrimidines warrants careful handling. The

following precautions are based on data for related compounds and represent best practices

for laboratory safety.

Hazard Identification: Based on data for isomers, this compound should be considered as

potentially:

Irritating to the skin and eyes.

May cause respiratory irritation.
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Recommended Personal Protective Equipment (PPE):

Equipment Specification

Eye Protection Chemical safety goggles or face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection Laboratory coat.

Respiratory Protection

Use in a well-ventilated area. If dust is

generated, a NIOSH-approved respirator is

recommended.

Handling Procedures:

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust.

Handle in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

First Aid Measures:

Exposure First Aid

Eye Contact
Immediately flush with plenty of water for at

least 15 minutes. Seek medical attention.

Skin Contact

Wash off immediately with soap and plenty of

water. Remove contaminated clothing. Seek

medical attention if irritation persists.

Inhalation
Move to fresh air. If not breathing, give artificial

respiration. Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention.
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Storage Guidelines
Proper storage is crucial to maintain the stability and integrity of 5,6-Dimethoxypyrimidin-4-
amine.

Condition Recommendation

Temperature

Store in a cool, dry place. Some suppliers

recommend refrigeration (2-8°C). A related

compound, sulfadoxine, is stored at room

temperature.[5]

Container
Keep container tightly closed in a dry and well-

ventilated place.

Incompatibilities Avoid strong oxidizing agents.

Atmosphere
For long-term storage, consider an inert

atmosphere (e.g., argon or nitrogen).[5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of 5,6-Dimethoxypyrimidin-
4-amine in dimethyl sulfoxide (DMSO).

Materials:

5,6-Dimethoxypyrimidin-4-amine (MW: 155.15 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Volumetric flask (e.g., 10 mL)

Vortex mixer
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Pipettes

Procedure:

Calculate the required mass: To prepare 10 mL of a 10 mM solution, calculate the mass of

5,6-Dimethoxypyrimidin-4-amine needed:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass = 0.010 mol/L x 0.010 L x 155.15 g/mol = 0.015515 g (15.5 mg)

Weigh the compound: Accurately weigh approximately 15.5 mg of 5,6-Dimethoxypyrimidin-
4-amine using an analytical balance.

Dissolve in DMSO: Transfer the weighed compound to a 10 mL volumetric flask. Add a small

amount of DMSO (e.g., 5-7 mL) to dissolve the solid.

Vortex to dissolve: Gently vortex the solution until the solid is completely dissolved.

Bring to final volume: Carefully add DMSO to the volumetric flask until the meniscus reaches

the 10 mL mark.

Mix thoroughly: Invert the flask several times to ensure the solution is homogeneous.

Storage: Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw

cycles.

Potential Signaling Pathway Involvement
Aminopyrimidine derivatives are widely recognized for their potential to act as kinase inhibitors.

[6] These compounds can compete with ATP for the binding site on the kinase, thereby

inhibiting its activity and downstream signaling. A common target for such inhibitors is the

Epidermal Growth Factor Receptor (EGFR), a key player in cell proliferation and survival.
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Caption: EGFR signaling pathway and its potential inhibition.
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Experimental Workflow and Logic Diagrams
The following diagrams illustrate the general workflow for handling and preparing solutions of

5,6-Dimethoxypyrimidin-4-amine, along with a decision-making process for appropriate PPE

selection.
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Caption: General handling workflow for the compound.
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Caption: Decision tree for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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